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Introduction

PI-3065 is a potent and selective inhibitor of the phosphoinositide 3-kinase delta (PI3Kd)
isoform.[1][2] Emerging research highlights its role in inducing apoptosis in various cancer cell
lines, particularly in hepatocellular carcinoma.[3][4][5][6] The mechanism of PI-3065-induced
apoptosis involves the inhibition of the PI3K/Akt signaling pathway, leading to the
downregulation of anti-apoptotic proteins like survivin.[3][4][5][6] This ultimately results in the
activation of the intrinsic apoptotic cascade, characterized by a decrease in mitochondrial
membrane potential and the release of cytochrome C.[3][4][5][6]

This application note provides a detailed protocol for assessing PI-3065-induced apoptosis
using a flow cytometry-based assay with Annexin V and Propidium lodide (PI) staining. Annexin
V is a calcium-dependent phospholipid-binding protein with a high affinity for
phosphatidylserine (PS), which is translocated from the inner to the outer leaflet of the plasma
membrane during the early stages of apoptosis. Propidium lodide is a fluorescent nucleic acid
binding dye that is impermeant to live cells and early apoptotic cells but can stain the nucleus
of late apoptotic and necrotic cells, where the membrane integrity is compromised.
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Signaling Pathway of P1-3065 Induced Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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